Cas no 477502-22-0 (ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate
• CAS No: 477502-22-0
• MF: C₃₁H₃₄N₂O₈
• MW: 562.610269069672
• CID: 5854727
• PubChem ID: 4207952
• Update Time: 2025-06-20

ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 3,3'-[(1,9-dioxo-1,9-nonanediyl)diimino]bis-, diethyl ester (9CI)
• AKOS024601249
• F0846-0810
• ethyl 3-[[9-[(2-ethoxycarbonyl-1-benzofuran-3-yl)amino]-9-oxononanoyl]amino]-1-benzofuran-2-carboxylate
• diethyl 3,3'-(nonanedioylbis(azanediyl))bis(benzofuran-2-carboxylate)
• 477502-22-0
• ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate

• Inchi： 1S/C31H34N2O8/c1-3-38-30(36)28-26(20-14-10-12-16-22(20)40-28)32-24(34)18-8-6-5-7-9-19-25(35)33-27-21-15-11-13-17-23(21)41-29(27)31(37)39-4-2/h10-17H,3-9,18-19H2,1-2H3,(H,32,34)(H,33,35)
• InChI Key： DGSMZYPOUWNWBG-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC=CC=C2OC=1C(OCC)=O)(=O)CCCCCCCC(NC1C2=CC=CC=C2OC=1C(OCC)=O)=O

Computed Properties

• Exact Mass: 562.23151605g/mol
• Monoisotopic Mass: 562.23151605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 783.3±60.0 °C(Predicted)
• pka: 13.03±0.43(Predicted)

Additional information on ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate

Introduction to Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate (CAS No. 477502-22-0)

Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate, identified by its CAS number 477502-22-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups such as carbamoyl, ester, and amide moieties. The presence of benzofuran units in its molecular framework suggests potential applications in the development of bioactive agents, particularly those targeting neurological and inflammatory disorders.

The benzofuran scaffold is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner. In particular, derivatives of benzofuran have been extensively studied for their potential to modulate enzyme activity and receptor binding. The specific arrangement of functional groups in Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate contributes to its unique chemical properties and biological activity. This compound's structure incorporates an octanamido group, which is known to enhance solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The ethoxycarbonyl group in Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate plays a crucial role in stabilizing the molecule's three-dimensional structure, which is essential for its interaction with biological targets. Studies have shown that this group can influence the compound's binding affinity and metabolic stability, making it a critical factor in drug design.

The synthesis of Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, has been instrumental in achieving the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern organic chemistry.

In the realm of drug discovery, Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate has shown potential as a lead compound for further derivatization. Researchers are exploring various modifications to optimize its pharmacokinetic properties and target specificity. For instance, alterations to the octanamido group could enhance its solubility while maintaining or improving its biological activity. Additionally, exploring different benzofuran derivatives may uncover novel therapeutic applications.

The role of benzofuran compounds in treating neurological disorders has been particularly well-documented. These molecules have demonstrated efficacy in models of Alzheimer's disease, Parkinson's disease, and other neurodegenerative conditions by interacting with specific enzymes and receptors involved in these pathologies. Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-yl]carbamoyl}octanamido)-1-benzofuran-2-carboxylate, with its unique structural features, may offer new insights into the development of more effective treatments for these conditions.

Furthermore, the compound's potential application in anti-inflammatory therapy is another area of interest. Inflammatory processes are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of benzofuran derivatives to modulate inflammatory pathways suggests that Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran-3-y]]carbamoyl}octanamido)-1-benzofuran -2-carboxylate could serve as a valuable tool in developing novel anti-inflammatory agents.

The development of new drugs often involves rigorous testing to assess their safety and efficacy. Preclinical studies using Ethyl 3-(8-{[2-(ethoxycarbonyl)-1-benzofuran -3-y]]carbamoyl}octanamido)-1-benzofura n -2-carboxylate have provided preliminary evidence supporting its potential as a therapeutic agent. These studies include assessments of its metabolic stability, cell-based assays to evaluate target interaction, and animal models to examine pharmacological effects. Such comprehensive evaluations are essential for determining the feasibility of advancing this compound into clinical trials.

As research continues to uncover new applications for complex organic compounds like Ethyl 3-(8-{[2-(ethoxycarbonyl) -1-benzofura n -3-y]]carbamoyloctana mide ) -1-ben z o fura n -2-ca rboxyla te , collaborations between chemists, biologists, and pharmacologists will be crucial. Integrating knowledge from multiple disciplines will enable researchers to design more effective drugs with improved patient outcomes. The continued exploration of this compound represents an exciting frontier in pharmaceutical chemistry.